Cas no 1361877-26-0 (2-(3,4-Dichlorophenyl)-3-fluoropyridine)

• Product Name: 2-(3,4-Dichlorophenyl)-3-fluoropyridine
• CAS No: 1361877-26-0
• MF: C₁₁H₆Cl₂FN
• MW: 242.076444149017
• CID: 4799729
• Update Time: 2025-06-20

2-(3,4-Dichlorophenyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)-3-fluoropyridine

• Inchi： 1S/C11H6Cl2FN/c12-8-4-3-7(6-9(8)13)11-10(14)2-1-5-15-11/h1-6H
• InChI Key： FYFZNNBZBFDARF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=CC=CN=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 2-(3,4-Dichlorophenyl)-3-fluoropyridine

Introduction to 2-(3,4-Dichlorophenyl)-3-fluoropyridine (CAS No. 1361877-26-0)

2-(3,4-Dichlorophenyl)-3-fluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361877-26-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its structural features and potential applications in drug discovery. The presence of both chloro and fluoro substituents on the phenyl and pyridine rings, respectively, imparts unique electronic and steric properties that make it a valuable scaffold for developing novel therapeutic agents.

The compound’s structure consists of a pyridine ring substituted at the 3-position with a fluorophenyl group, which is further functionalized with two chlorine atoms at the 3,4-positions. This specific arrangement of substituents enhances its reactivity and binding affinity, making it a promising candidate for various biological targets. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding interactions, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzymes involved in cancer progression. 2-(3,4-Dichlorophenyl)-3-fluoropyridine has been explored as a potential lead compound in this context. Studies have demonstrated its ability to interact with key enzymes such as kinases and phosphodiesterases, which play crucial roles in signal transduction pathways associated with malignancy. The dichlorophenyl moiety contributes to hydrophobic interactions with the enzyme active site, while the fluoropyridine segment enhances binding specificity.

One of the most compelling aspects of 2-(3,4-Dichlorophenyl)-3-fluoropyridine is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to synthesize derivatives with enhanced pharmacological properties. For instance, modifications at the 5-position of the pyridine ring have led to compounds with improved solubility and reduced toxicity. Additionally, the introduction of other heterocyclic groups has expanded its utility in targeting neurological disorders and infectious diseases.

The synthesis of 2-(3,4-Dichlorophenyl)-3-fluoropyridine involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the chlorination of a fluorinated phenyl derivative followed by condensation with a suitable pyridine precursor. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods align with modern pharmaceutical manufacturing standards, ensuring scalability for industrial production.

Computational modeling has played a pivotal role in understanding the binding mechanisms of 2-(3,4-Dichlorophenyl)-3-fluoropyridine to biological targets. Molecular docking studies have revealed that its structure optimally fits into the active sites of target enzymes, leading to strong inhibitory effects. These virtual screening approaches have accelerated the identification of lead compounds and minimized experimental trials, thereby reducing time-to-market for new drugs.

The pharmacokinetic profile of 2-(3,4-Dichlorophenyl)-3-fluoropyridine is another area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, and excretion (ADME) properties to ensure therapeutic efficacy and safety. Preclinical studies have shown that it exhibits moderate bioavailability and prolonged half-life upon oral administration, making it suitable for chronic condition treatment.

Recent advancements in analytical chemistry have enabled precise characterization of 2-(3,4-Dichlorophenyl)-3-fluoropyridine using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide detailed insights into its molecular structure and purity, which are essential for regulatory compliance and quality control in pharmaceutical formulations.

The future prospects of 2-(3,4-Dichlorophenyl)-3-fluoropyridine are promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with improved pharmacological profiles. Furthermore, green chemistry principles are being integrated into its synthesis to minimize environmental impact while maintaining high yields.

In conclusion,2-(3,4-Dichlorophenyl)-3-fluoropyridine (CAS No. 1361877-26-0) represents a significant advancement in medicinal chemistry due to its structural complexity and functional diversity. Its potential applications in oncology, neurology, and infectious diseases make it a cornerstone compound for future drug development efforts.